Cas no 1184567-77-8 (N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide)

• Product Name: N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide
• CAS No: 1184567-77-8
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 4779425
• Update Time: 2025-06-26

N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1-benzofuran-2-yl)ethyl]-2-chloro-N-methylacetamide
• NE35787
• Z1562122724
• N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide

• Inchi： 1S/C13H14ClNO2/c1-9(15(2)13(16)8-14)12-7-10-5-3-4-6-11(10)17-12/h3-7,9H,8H2,1-2H3
• InChI Key： OUDVMYURCVBALE-UHFFFAOYSA-N
• SMILES： ClCC(N(C)C(C)C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4

Additional information on N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide

Introduction to N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide (CAS No. 1184567-77-8)

N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide, with the CAS number 1184567-77-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further research and development in drug discovery. The structural features of this molecule, particularly the presence of a benzofuran moiety and chloro-substituted amide group, contribute to its unique chemical and pharmacological properties.

The benzofuran ring is a common structural motif in many bioactive natural products and pharmaceuticals. Its aromaticity and ability to engage in hydrogen bonding make it a versatile scaffold for designing molecules with specific biological targets. In the case of N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide, the benzofuran moiety is linked to an ethyl chain, which further modulates the compound's pharmacokinetic properties. This structural arrangement allows for potential interactions with biological receptors, making it a promising candidate for therapeutic applications.

The chloro-substituted amide group in the molecule is another critical feature that influences its biological activity. Chloroamides are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chloro group at the 2-position of the amide enhances the molecule's reactivity and binding affinity to biological targets. This feature makes N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide a compelling subject for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery. These compounds have shown potential in various therapeutic areas, including central nervous system disorders, cancer, and infectious diseases. The structural diversity of benzofuran-based molecules allows for the design of highly specific ligands that can interact with target proteins and enzymes. N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide is no exception, as its unique structure suggests multiple possible applications in pharmaceutical research.

In particular, the combination of the benzofuran ring and the chloroamides has been explored in several preclinical studies for their potential therapeutic benefits. Researchers have observed that such compounds can modulate key signaling pathways involved in disease progression. For instance, studies have indicated that benzofuran derivatives can interact with enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular processes. The chloroamides in N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide may enhance these interactions, leading to more potent and selective pharmacological effects.

The synthesis of N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzofuran ring typically involves cyclization reactions starting from readily available precursors. Subsequent functionalization steps, such as chlorination and amidation, are performed to introduce the desired substituents. The use of advanced synthetic techniques has enabled researchers to produce this compound with high precision, facilitating its use in further biochemical studies.

Once synthesized, N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide is subjected to rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques provide detailed information about the compound's structure and purity, ensuring that it meets the standards required for biological testing. Additionally, computational methods such as molecular modeling are employed to predict how the compound might interact with biological targets.

In vitro studies have begun to uncover the potential biological activities of N-1-(1-Benzofuran-2-yl)ethyl-2-chloro-N-methylacetamide. Initial experiments have shown that this compound exhibits moderate activity against certain enzymatic targets relevant to cancer therapy. The benzofuran moiety appears to play a crucial role in mediating these interactions by forming hydrogen bonds with key residues in the enzyme active site. The chloroamides further enhance binding affinity by participating in hydrophobic interactions.

Furthermore, research has indicated that N-1-(1-Benzofuran-2-y l)ethyl - 2 - chlor o - N - me t h y l ac eta m ide may have anti-inflammatory properties by modulating cytokine production pathways. Inflammation is a hallmark of many chronic diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, this compound could offer therapeutic benefits beyond its initial applications in cancer research.

The pharmacokinetic profile of N - 1 - ( 1 - B enz o f u ra n - 2 - y l ) e th y l - 2 - c h lor o - N - m e t h y l a c eta m ide is also an area of active investigation. Understanding how quickly the body absorbs, distributes, metabolizes, and excretes this compound is essential for optimizing its therapeutic use. Preliminary data suggest that it has reasonable oral bioavailability and moderate metabolic stability, making it a promising candidate for further development.

Future research will focus on refining the synthesis of N - 1 - ( 1 - B enz o f u ra n - 2 - y l ) e th y l - 2 - c h lor o - N - m e t h y l a c eta m ide to improve yield and reduce costs. Additionally, more extensive biological testing will be conducted to identify new therapeutic applications and understand mechanisms of action more fully. Collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

The growing interest in natural product-inspired scaffolds like benzofurans underscores their importance as sources of novel therapeutics . Compounds such as N - 1 - ( 1 - B enz o f u ra n - 2 - y l ) e th y l - 2 - c h lor o - N - m e t h y l a c eta m ide demonstrate how modifications can enhance biological activity while maintaining favorable pharmacokinetic properties . As research continues , we can expect more discoveries from this class of molecules , offering hope for new treatments across various diseases .